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Compound of Interest

4-[(Ethylsulfonyl)amino]benzoic
Compound Name: ”
aci

Cat. No.: B045992

CAS Number: 116855-56-2
Synonyms: 4-Ethanesulfonamidobenzoic acid

This technical guide provides a comprehensive overview of 4-[(Ethylsulfonyl)amino]benzoic
acid, consolidating available data on its synthesis, physicochemical properties, and potential
biological significance for researchers, scientists, and drug development professionals. Due to
the limited specific experimental data for this compound in publicly accessible literature, this
guide combines foundational chemical principles with data from analogous compounds to offer
a predictive and practical resource.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 4-
[(Ethylsulfonyl)amino]benzoic acid is presented below.
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Property Value Source

Molecular Formula C9oH11NO4S

Molecular Weight 229.25 g/mol

Melting Point 121 °C [1]

Boiling Point (Predicted) 415.0£47.0 °C [1]

Density (Predicted) 1.442 + 0.06 g/cm?3 [1]

pKa (Predicted) 4.09+0.10 [1]

XlogP (Predicted) 0.8 [2]
Synthesis

While a specific, detailed experimental protocol for the synthesis of 4-
[(Ethylsulfonyl)amino]benzoic acid is not readily available in the cited literature, a standard
synthetic route for N-acylation of anilines can be proposed. The most direct method involves
the reaction of 4-aminobenzoic acid with ethanesulfonyl chloride in the presence of a base to
neutralize the hydrogen chloride byproduct.

Proposed Experimental Protocol:

Reaction: 4-aminobenzoic acid + ethanesulfonyl chloride — 4-[(Ethylsulfonyl)amino]benzoic
acid

Reagents and Solvents:

e 4-Aminobenzoic acid

o Ethanesulfonyl chloride

e Asuitable base (e.qg., pyridine, triethylamine, or aqueous sodium bicarbonate)

e An appropriate solvent (e.g., dichloromethane, tetrahydrofuran, or a biphasic system with
water)
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Procedure:

Dissolve 4-aminobenzoic acid in the chosen solvent system.

e Add the base to the reaction mixture.

e Cool the mixture in an ice bath to 0-5 °C.

» Slowly add ethanesulfonyl chloride to the stirred mixture, maintaining the low temperature.

 After the addition is complete, allow the reaction to warm to room temperature and stir for
several hours until completion (monitored by TLC).

» Upon completion, acidify the reaction mixture with a dilute acid (e.g., 1M HCI) to precipitate
the product.

e Collect the solid product by filtration, wash with water, and dry.

o Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain
the purified 4-[(Ethylsulfonyl)amino]benzoic acid.

This generalized protocol is based on standard procedures for the synthesis of sulfonamides
and should be optimized for specific laboratory conditions.

Spectral Characterization (Predicted)

No experimental spectra for 4-[(Ethylsulfonyl)amino]benzoic acid were found in the search
results. However, the expected spectral characteristics can be predicted based on its chemical
structure.

e 1H NMR: The spectrum would be expected to show signals for the ethyl group (a triplet and a
guartet), aromatic protons (two doublets in the para-substituted region), a broad singlet for
the sulfonamide N-H, and a singlet for the carboxylic acid proton.

e 13C NMR: The spectrum would display signals for the two carbons of the ethyl group, four
distinct signals for the aromatic carbons of the benzene ring, and a signal for the carboxylic
acid carbon.
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» IR Spectroscopy: Characteristic absorption bands would be expected for the N-H stretch of
the sulfonamide, the S=0 stretches (asymmetric and symmetric), the C=0 stretch of the
carboxylic acid, the broad O-H stretch of the carboxylic acid, and aromatic C-H and C=C
stretches.

e Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
the molecular weight of the compound (229.25 g/mol ).

Biological and Pharmacological Activity

There is no specific information in the reviewed literature regarding the biological or
pharmacological activity of 4-[(Ethylsulfonyl)amino]benzoic acid. However, the broader class
of sulfonamides is known for a wide range of biological activities. Many sulfonamide-containing
compounds are used as antibacterial, diuretic, and anticonvulsant agents.[3] The inhibitory
activity of some sulfonamides against carbonic anhydrase is a well-documented mechanism of
action for some of these effects.[1]

Derivatives of 4-aminobenzoic acid have also been investigated for various therapeutic
applications, including antimicrobial and anticancer properties. Given its structural similarity to
other biologically active sulfonamides and aminobenzoic acid derivatives, 4-
[(Ethylsulfonyl)amino]benzoic acid could be a candidate for biological screening in these
areas.

Experimental Workflows and Signaling Pathways

The literature search did not yield any information on experimental workflows or signaling
pathways specifically involving 4-[(Ethylsulfonyl)amino]benzoic acid. Therefore, no diagrams
can be generated at this time. Should future research elucidate its mechanism of action, such
diagrams would be valuable.

Below is a conceptual workflow for the synthesis and purification of the target compound.
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Caption: Generalized workflow for the synthesis of 4-[(Ethylsulfonyl)amino]benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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